Cas no 2227772-64-5 ((2R)-1-(4-ethylcyclohexyl)propan-2-ol)

• Product Name: (2R)-1-(4-ethylcyclohexyl)propan-2-ol
• CAS No: 2227772-64-5
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5980068
• PubChem ID: 147380880
• Update Time: 2025-05-26

(2R)-1-(4-ethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-ethylcyclohexyl)propan-2-ol
• EN300-1809941
• 2227772-64-5

• Inchi： 1S/C11H22O/c1-3-10-4-6-11(7-5-10)8-9(2)12/h9-12H,3-8H2,1-2H3/t9-,10?,11?/m1/s1
• InChI Key： DKYHINVWVQWGIX-KPPDAEKUSA-N
• SMILES： O[C@H](C)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(4-ethylcyclohexyl)propan-2-ol

Chemical Profile of (2R)-1-(4-ethylcyclohexyl)propan-2-ol and Its Significance in Modern Research

(2R)-1-(4-ethylcyclohexyl)propan-2-ol, with the CAS number 2227772-64-5, is a compound of growing interest in the field of pharmaceutical chemistry and biochemical research. This chiral alcohol, characterized by its specific stereochemical configuration, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The compound's unique structural features, including its bulky cyclohexyl side chain and the presence of an ethyl group, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of (2R)-1-(4-ethylcyclohexyl)propan-2-ol have been subjects of extensive study, particularly in the context of enantioselective synthesis and catalysis. The (R)-configuration at the chiral center imparts specific interactions with biological targets, making this compound a valuable intermediate in the development of enantiomerically pure pharmaceuticals. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds, which is crucial for industrial applications.

In the realm of medicinal chemistry, the structural motif of (2R)-1-(4-ethylcyclohexyl)propan-2-ol has been explored for its potential as a pharmacophore. The cyclohexyl ring, particularly when substituted with an ethyl group, can influence both the solubility and metabolic stability of drug candidates. Studies have shown that such structural features can enhance binding affinity to biological receptors, making them attractive for designing novel therapeutic agents. The compound's ability to interact with specific enzymes or receptors is a key factor in its utility as a building block for drug discovery.

Recent research has highlighted the role of (R)-configured alcohols in modulating biological pathways. For instance, studies on related compounds have demonstrated their potential in inhibiting certain enzymes or receptors involved in inflammatory responses or metabolic disorders. The stereochemistry of (2R)-1-(4-ethylcyclohexyl)propan-2-ol plays a critical role in determining its biological activity, underscoring the importance of precise stereocontrol in synthetic methodologies. Advances in computational chemistry have further facilitated the design of such compounds by predicting their interactions with biological targets.

The chemical reactivity of (2R)-1-(4-ethylcyclohexyl)propan-2-ol also makes it a fascinating subject for synthetic chemists. The presence of both an alcohol and an alkyl group provides multiple sites for functionalization, enabling the construction of more complex molecules. Techniques such as Grignard reactions, reduction reactions, and esterification have been employed to derivatize this compound into various pharmacologically relevant structures. These synthetic strategies are essential for expanding the library of compounds that can be explored for therapeutic applications.

In conclusion, (2R)-1-(4-ethylcyclohexyl)propan-2-ol (CAS no. 2227772-64-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural and functional properties. Its potential as a building block for drug development, coupled with recent innovations in synthetic methodologies and computational chemistry, positions it as a compound of considerable interest. Further research into its applications and interactions will undoubtedly continue to unveil new possibilities in medicinal chemistry and biochemical science.